Cas no 1192548-31-4 (4-(2,5-difluorophenyl)-3-methylbenzoic acid)

• Product Name: 4-(2,5-difluorophenyl)-3-methylbenzoic acid
• CAS No: 1192548-31-4
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD18320064
• CID: 2616234
• PubChem ID: 53225978
• Update Time: 2025-04-21

4-(2,5-difluorophenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-difluorophenyl)-3-methylbenzoic acid
• 1192548-31-4
• MFCD18320064
• A1-27879
• DTXSID20689710
• 2',5'-Difluoro-2-methyl-[1,1'-biphenyl]-4-carboxylic acid
• 2',5'-Difluoro-2-methyl[1,1'-biphenyl]-4-carboxylic acid
• SCHEMBL12193907

• MDL： MFCD18320064
• Inchi： 1S/C14H10F2O2/c1-8-6-9(14(17)18)2-4-11(8)12-7-10(15)3-5-13(12)16/h2-7H,1H3,(H,17,18)
• InChI Key： PURBYVZRYQCDEA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1C=CC(C(=O)O)=CC=1C)F

Computed Properties

• Exact Mass: 248.06488588Da
• Monoisotopic Mass: 248.06488588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų